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Compound of Interest

Compound Name: 1-Bromo-4-pentylbenzene

Cat. No.: B053511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 1-Bromo-4-pentylbenzene, a key organic

compound utilized in various advanced industrial applications. This guide covers its core

chemical properties, reactivity, and its role as a versatile intermediate in the synthesis of

complex molecules.

Core Chemical Properties
1-Bromo-4-pentylbenzene, an aryl halide, is distinguished by a benzene ring substituted with

both a bromine atom and a pentyl group.[1] This structure imparts a combination of reactivity,

conferred by the bromine atom, and hydrophobicity from the five-carbon alkyl chain.[1][2]

These features make it a valuable building block in organic synthesis.[2]

The fundamental quantitative data for 1-Bromo-4-pentylbenzene are summarized below.
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Property Value Source(s)

Molecular Formula C₁₁H₁₅Br [2][3][4][5][6]

Molecular Weight 227.14 g/mol [2][4]

Alternate Molecular Weight 227.15 g/mol [3][6]

CAS Number 51554-95-1 [2][3][4][5][6]

Appearance
Colorless to light yellow clear

liquid
[2]

Structural and Logical Relationships
The chemical identity of 1-Bromo-4-pentylbenzene is derived from its constituent parts, which

logically determine its formula and mass. The following diagram illustrates this relationship.
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Compound Name:
1-Bromo-4-pentylbenzene

Chemical Structure:
A benzene ring with a Bromine atom

and a C5H11 (pentyl) group
at para positions (1 and 4).

Implies

Molecular Formula:
C11H15Br

Determines

Molecular Weight:
~227.14 g/mol

Calculates to

Click to download full resolution via product page

Caption: Logical workflow from compound name to molecular weight.
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Reactivity and Synthetic Utility
1-Bromo-4-pentylbenzene is a versatile intermediate primarily due to the reactivity of the

bromine atom attached to the benzene ring.[2] This feature allows it to be a key component in

the synthesis of more complex molecules for various industries.[2]

The C-Br bond is susceptible to a range of chemical transformations, most notably:

Metal-catalyzed cross-coupling reactions: The bromo group serves as an excellent handle

for reactions like Suzuki, Heck, and Sonogashira couplings, enabling the formation of new

carbon-carbon bonds. This is crucial for building the complex scaffolds of liquid crystal

monomers and pharmaceutical agents.[2]

Nucleophilic substitution: The bromine atom can be displaced by various nucleophiles,

allowing for the introduction of different functional groups.[1][2]

Its applications are diverse, with significant use as a key intermediate in the manufacturing of:

Liquid crystal monomers, which are essential for modern display technologies.[2]

Pharmaceutical raw materials, contributing to the synthesis of various drug molecules.[2]

Electronic materials and other specialty chemicals.[2]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 1-Bromo-4-pentylbenzene
are not available in general literature but are typically found in specialized chemical synthesis

journals or patents. However, based on standard organic chemistry principles and protocols for

similar compounds, a plausible synthetic route would involve the Friedel-Crafts acylation of

benzene with valeryl chloride, followed by a Clemmensen or Wolff-Kishner reduction to form

pentylbenzene, and finally, electrophilic aromatic substitution with bromine in the presence of a

Lewis acid catalyst (e.g., FeBr₃) to install the bromine atom at the para position.

The reactivity of the compound is well-established.[2] For instance, its use in cross-coupling

reactions would follow standard published methodologies for aryl bromides. A researcher

utilizing this compound would adapt established protocols for the specific coupling reaction
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they intend to perform. Professionals are advised to consult specialized databases and

chemical literature for precise, peer-reviewed synthetic methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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